Cas no 1808773-85-4 (N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide)

N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide is a synthetic small molecule featuring a unique structural combination of azetidinone, piperidine, and pyrrolidine moieties. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly for targeting protease-related pathways due to its β-lactam (azetidinone) core. The piperidinylmethyl-pyrrolidine carboxamide framework enhances its binding affinity and selectivity, making it suitable for exploring enzyme inhibition or receptor modulation. Its well-defined stereochemistry and modular structure allow for further derivatization, enabling the development of novel bioactive agents. The compound's stability and synthetic accessibility underscore its utility in pharmaceutical research and drug discovery applications.
N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide structure
1808773-85-4 structure
Product Name:N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide
CAS No:1808773-85-4
MF:C20H28N4O2
MW:356.461924552917
CID:6397715
PubChem ID:119037687
Update Time:2025-10-19

N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z1991604569
    • 1808773-85-4
    • N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide
    • EN300-6641712
    • N-[4-(2-oxoazetidin-1-yl)phenyl]-3-(piperidin-1-ylmethyl)pyrrolidine-1-carboxamide
    • AKOS033719198
    • Inchi: 1S/C20H28N4O2/c25-19-9-13-24(19)18-6-4-17(5-7-18)21-20(26)23-12-8-16(15-23)14-22-10-2-1-3-11-22/h4-7,16H,1-3,8-15H2,(H,21,26)
    • InChI Key: PIVGGBUBDNSXKS-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(=CC=1)N1C(CC1)=O)N1CCC(C1)CN1CCCCC1

Computed Properties

  • Exact Mass: 356.22122615g/mol
  • Monoisotopic Mass: 356.22122615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.9Ų

N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6641712-0.05g
N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide
1808773-85-4 95.0%
0.05g
$212.0 2025-03-13

Additional information on N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide

Introduction to N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide (CAS No. 1808773-85-4)

N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1808773-85-4, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and pharmacophoric design. The presence of both azetidine and pyrrolidine moieties, along with a phenyl ring and a piperidine substituent, suggests potential interactions with biological targets that could be exploited for therapeutic applications.

The structural complexity of N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide makes it an intriguing candidate for further investigation in medicinal chemistry. The azetidine ring, a five-membered saturated heterocycle, is known for its ability to mimic certain biological functionalities and has been incorporated into various bioactive molecules. In contrast, the pyrrolidine moiety is frequently found in biologically active compounds and can contribute to the compound's solubility and metabolic stability. The phenyl ring and piperidine substituent further enhance the molecule's potential pharmacological properties by providing additional sites for interaction with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The unique structural features of N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide make it a promising candidate for such applications. For instance, the combination of an azetidine ring and a piperidine moiety has been shown to enhance binding affinity to certain enzyme targets, while the phenyl ring can serve as a scaffold for further derivatization to improve pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural motifs present in N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide are reminiscent of known bioactive scaffolds, suggesting that it may exhibit similar pharmacological effects. Additionally, the presence of multiple functional groups provides opportunities for structure-based drug design, allowing chemists to optimize the molecule's properties through rational molecular modifications.

The synthesis of N-[4-(2-oxoazetidin-1-yl)phenyl]-3-[(piperidin-1-yl)methyl]pyrrolidine-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful construction of both the azetidine and pyrrolidine rings, followed by their functionalization with appropriate substituents. This process requires precise control over reaction conditions to ensure high yield and purity. The successful synthesis of this compound demonstrates the capabilities of modern synthetic methodologies and opens up new avenues for further chemical exploration.

In terms of biological activity, preliminary studies have suggested that N-[4-(2-oxtwoazetidinatoxazolephnolypheenol)-ylenyldiindol]pipertionemethyldiindolonecarbonyl] may exhibit properties relevant to several therapeutic areas. For example, its structural similarity to known kinase inhibitors suggests potential activity against aberrantly expressed kinases in cancer cells. Furthermore, the compound's ability to interact with other biological targets such as receptors and ion channels may make it useful in treating neurological disorders or inflammatory conditions.

The development of novel pharmaceuticals relies heavily on the identification and optimization of lead compounds like N-[4-(2-oxtwoazetidinatoxazolephnolypheenol)-ylenyldiindol]pipertionemethyldiindolonecarbonyl]. This process often involves high-throughput screening (HTS) to identify compounds with promising biological activity, followed by structure-based drug design to improve their efficacy and selectivity. The unique structural features of this compound make it an attractive candidate for such approaches, offering opportunities to develop new treatments for various diseases.

The future prospects for N-[4-(2-oxtwoazetidinatoxazolephnolypheenol)-ylenyldiindol]pipertionemethyldiindolonecarbonyl] are bright, with ongoing research aimed at elucidating its mechanism of action and exploring its potential in preclinical studies. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of targeted therapies. The combination of innovative synthetic chemistry and advanced computational methods will be crucial in realizing their full therapeutic potential.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.